Cas no 1805528-38-4 (Ethyl 3,4-bis(trifluoromethyl)-5-methylbenzoate)

• Product Name: Ethyl 3,4-bis(trifluoromethyl)-5-methylbenzoate
• CAS No: 1805528-38-4
• MF: C₁₂H₁₀F₆O₂
• MW: 300.197024822235
• CID: 5008745
• Update Time: 2025-05-20

Ethyl 3,4-bis(trifluoromethyl)-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3,4-bis(trifluoromethyl)-5-methylbenzoate

• Inchi： 1S/C12H10F6O2/c1-3-20-10(19)7-4-6(2)9(12(16,17)18)8(5-7)11(13,14)15/h4-5H,3H2,1-2H3
• InChI Key： RPNKRJDELNJCFF-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=CC(C(=O)OCC)=CC=1C(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 349
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 3,4-bis(trifluoromethyl)-5-methylbenzoate

Ethyl 3,4-bis(trifluoromethyl)-5-methylbenzoate (CAS No. 1805528-38-4): A Comprehensive Overview

Ethyl 3,4-bis(trifluoromethyl)-5-methylbenzoate (CAS No. 1805528-38-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, holds promise in various applications, particularly in the development of novel therapeutic agents and advanced materials. The presence of multiple trifluoromethyl groups and a methyl substituent in its benzene ring imparts distinct chemical properties that make it a valuable subject of study.

The molecular structure of Ethyl 3,4-bis(trifluoromethyl)-5-methylbenzoate consists of a benzoate ester moiety linked to an ethyl group. The benzene ring is substituted with two trifluoromethyl groups at the 3 and 4 positions, along with a methyl group at the 5 position. This specific arrangement of functional groups contributes to the compound's reactivity and potential utility in synthetic chemistry. The trifluoromethyl groups, in particular, are known for their ability to enhance metabolic stability and binding affinity in drug molecules.

In recent years, Ethyl 3,4-bis(trifluoromethyl)-5-methylbenzoate has been explored for its potential applications in medicinal chemistry. The< strong>trifluoromethyl group is a common pharmacophore in drug design due to its ability to modulate pharmacokinetic properties such as lipophilicity and metabolic stability. Additionally, the< strong>methyl group can influence the electronic properties of the molecule, affecting its interactions with biological targets. These features make Ethyl 3,4-bis(trifluoromethyl)-5-methylbenzoate a promising candidate for further investigation.

One of the most intriguing aspects of Ethyl 3,4-bis(trifluoromethyl)-5-methylbenzoate is its potential role in the development of novel agrochemicals. The< strong>trifluoromethyl group is often incorporated into agrochemicals to improve their efficacy and environmental persistence. Research has shown that compounds containing< strong>trifluoromethyl groups exhibit enhanced insecticidal and herbicidal properties. Ethyl 3,4-bis(trifluoromethyl)-5-methylbenzoate could serve as a key intermediate in synthesizing such compounds, offering a new avenue for crop protection.

The synthesis of Ethyl 3,4-bis(trifluoromethyl)-5-methylbenzoate involves several steps that require careful optimization to achieve high yields and purity. Common synthetic routes include Friedel-Crafts alkylation followed by esterification. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been explored to introduce the< strong>methyl and< strong>trifluoromethyl groups efficiently. The development of efficient synthetic methodologies is crucial for scaling up production and making this compound more accessible for research purposes.

The chemical properties of Ethyl 3,4-bis(trifluoromethyl)-5-methylbenzoate make it an interesting candidate for further exploration in material science. The presence of multiple< strong>trifluoromethyl groups can influence the electronic and optical properties of materials derived from this compound. For instance, it could be used in the synthesis of organic semiconductors or liquid crystals where< strong>molecular symmetry and electronic structure play critical roles. Research into these applications could open new possibilities for advanced material development.

In conclusion, Ethyl 3,4-bis(trifluoromethyl)-5-methylbenzoate (CAS No. 1805528-38-4) is a versatile compound with significant potential in pharmaceuticals and material science. Its unique structural features, particularly the presence of multiple< strong>trifluoromethyl groups and a< strong>methyl substituent, make it a valuable building block for various applications. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.